N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-16-5-2-3-6-17(16)25-13-18(21)19-14-7-9-15(10-8-14)20-11-4-12-26(20,22)23/h2-3,5-10H,4,11-13H2,1H3,(H,19,21)
• InChI Key: KZMVGXGFVYCGKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(2-methoxyphenoxy)acetamide, also known as DTT-001, is a small molecule compound that has shown potential in various scientific research applications. Additionally, this paper will list future directions for research on DTT-001.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have highlighted the antimicrobial and antifungal efficacy of compounds structurally related to "N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(2-methoxyphenoxy)acetamide." For instance, compounds synthesized from chloroacetanilide and dichloroacetamide demonstrated significant antibacterial and antifungal activities against various clinically important pathogens. These studies suggest the potential utility of these compounds in combating infections caused by bacteria and fungi (Fuloria et al., 2009), (Hamdi et al., 2012).

Anticancer Activity

Research into the anticancer activities of related compounds has yielded promising results. Certain derivatives have shown appreciable cancer cell growth inhibition in vitro, indicating their potential as anticancer agents. These findings open avenues for further investigation into the therapeutic applications of such compounds against cancer (Al-Sanea et al., 2020).

Anti-Inflammatory Properties

Compounds with the thiazolidinone structure, including those related to the specific compound , have been studied for their anti-inflammatory properties. Such studies have identified compounds that effectively suppress cytokine production and exhibit dual inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, suggesting their utility as antiarthritic agents. These findings highlight the potential of thiazolidinone derivatives in the development of new anti-inflammatory drugs (Inagaki et al., 2000).

Metabolic Studies

Comparative studies on the metabolism of chloroacetamide herbicides and their derivatives in human and rat liver microsomes have provided insights into the metabolic pathways and potential toxicological profiles of these compounds. Understanding the metabolic transformations of these compounds is crucial for assessing their safety and efficacy as pharmaceutical agents (Coleman et al., 2000).